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Introduction
The detection of nickel (II) ions in various samples is a critical process in numerous scientific

and industrial fields, including materials science, environmental monitoring, and pharmaceutical

development. Dimethylglyoxime (DMG), an organic compound with the chemical formula

C₄H₈N₂O₂, serves as a highly specific and sensitive reagent for the qualitative and quantitative

analysis of nickel.[1] This application note provides detailed protocols for the use of

dimethylglyoxime in qualitative inorganic analysis schemes, summarizing key performance data

and outlining experimental workflows.

When dimethylglyoxime is added to a neutral or slightly ammoniacal solution containing nickel

(II) ions, a characteristic bright, voluminous cherry-red precipitate of nickel (II)

dimethylglyoximate, [Ni(DMG)₂], is formed.[1][2][3] This reaction is highly sensitive and specific,

making it an excellent confirmatory test for the presence of nickel.[1][3]

Principle of the Reaction
The reaction between nickel (II) ions and dimethylglyoxime is a chelation reaction. Two

bidentate dimethylglyoxime ligands coordinate to a central nickel ion through their nitrogen
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atoms, forming a stable square planar complex.[1][3] This complex is further stabilized by

intramolecular hydrogen bonds.[1] The overall reaction can be represented as:

Ni²⁺(aq) + 2C₄H₈N₂O₂(aq) → Ni(C₄H₇N₂O₂)₂(s) + 2H⁺(aq)[3]

The formation of the insoluble, brightly colored precipitate allows for the visual detection of

nickel, even at low concentrations.

Quantitative Data Summary
The dimethylglyoxime test for nickel is characterized by its high specificity and moderate

sensitivity. The following table summarizes key quantitative data related to the performance of

this analytical method.
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Parameter Value Notes

Detection Limit (Spot Test) 10 ppm (parts per million)
Refers to the detection of free

nickel.[4]

Sensitivity 59.3%

Based on comparison with the

EN 1811 reference method for

nickel release.[5]

Specificity 97.5%

Based on comparison with the

EN 1811 reference method for

nickel release.[5]

Optimal pH Range 5 - 9

The formation of the red

chelate occurs quantitatively

within this range.[6][7] A pH of

8 has been cited as optimal for

maximum precipitation.[8]

Interfering Ions Fe²⁺, Fe³⁺, Co²⁺, Cr³⁺

Iron ions can form a red-brown

hydroxide precipitate in

alkaline conditions.[9] Cobalt

and chromium can form

soluble complexes with DMG,

requiring the addition of more

reagent.[4][6]

Masking Agents Citric Acid, Tartaric Acid

These agents form soluble

complexes with interfering ions

like iron and chromium,

preventing their precipitation.

[6][7][10]

Experimental Protocols
Protocol 1: Qualitative Spot Test for Nickel on Metallic
Surfaces
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This protocol is suitable for the rapid screening of metallic objects such as laboratory

equipment, surgical instruments, or consumer products for the presence of nickel.

Materials:

1% (w/v) Dimethylglyoxime solution in ethanol

10% (v/v) Ammonia solution

Cotton swabs

Deionized water

Procedure:

Clean the surface of the metallic object to be tested with deionized water to remove any

surface contaminants and dry it thoroughly.

Moisten a cotton swab with a few drops of the 1% dimethylglyoxime solution.

Add one to two drops of the 10% ammonia solution to the moistened cotton swab.

Gently rub the treated cotton swab against the metallic surface for approximately 30

seconds.

Observe the cotton swab for a color change.

Interpretation of Results:

Positive Result: The appearance of a pink to cherry-red color on the cotton swab indicates

the presence of nickel.

Negative Result: No color change on the cotton swab suggests the absence of detectable

nickel.

Protocol 2: Qualitative Analysis of Nickel in Aqueous
Solutions
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This protocol is designed for the detection of nickel (II) ions in a solution.

Materials:

Sample solution suspected to contain nickel (II) ions

1% (w/v) Dimethylglyoxime solution in ethanol

Dilute ammonia solution (e.g., 6 M)

Dilute hydrochloric acid (e.g., 6 M)

Citric acid or Tartaric acid (if interfering ions are suspected)

Test tubes

Water bath (optional)

Procedure:

Place approximately 1-2 mL of the sample solution into a clean test tube.

If the solution is acidic, add dilute ammonia solution dropwise until it is neutral or slightly

alkaline. The optimal pH is between 7 and 9. You can test the pH using litmus paper or a pH

meter.

If interfering ions such as iron or chromium are suspected to be present, add a small amount

of citric acid or tartaric acid and stir to dissolve.

Add 2-3 drops of the 1% dimethylglyoxime solution to the test tube.

Gently shake the test tube and observe for the formation of a precipitate. The reaction can

be gently warmed in a water bath to accelerate precipitate formation.[10]

Interpretation of Results:

Positive Result: The formation of a bright, voluminous strawberry-red or cherry-red

precipitate confirms the presence of nickel (II) ions.
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Negative Result: The absence of a red precipitate indicates that nickel (II) is not present in

detectable concentrations.

Protocol 3: Qualitative Analysis of Nickel in Solid
Samples (e.g., Alloys)
This protocol outlines the procedure for detecting nickel in solid materials that require

dissolution.

Materials:

Solid sample (e.g., alloy filings)

Concentrated nitric acid or aqua regia

1% (w/v) Dimethylglyoxime solution in ethanol

Dilute ammonia solution (e.g., 6 M)

Citric acid or Tartaric acid

Beaker

Hot plate

Filtration apparatus (funnel and filter paper)

Procedure:

Weigh a small amount of the solid sample (e.g., 0.1-0.2 g) and place it in a beaker.

In a fume hood, carefully add a small volume of concentrated nitric acid or aqua regia to

dissolve the sample. Gentle heating on a hot plate may be necessary to facilitate dissolution.

Once the sample is completely dissolved, allow the solution to cool.

Dilute the solution with deionized water.
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If necessary, filter the solution to remove any insoluble residue.

Transfer a small volume (1-2 mL) of the clear solution to a test tube.

Add a small amount of citric acid or tartaric acid to the solution to mask any potential

interfering ions.

Neutralize the acidic solution by adding dilute ammonia solution dropwise until it is slightly

alkaline (pH 7-9).

Add 2-3 drops of the 1% dimethylglyoxime solution.

Observe for the formation of a precipitate.

Interpretation of Results:

Positive Result: The formation of a characteristic cherry-red precipitate indicates the

presence of nickel in the original solid sample.

Negative Result: No red precipitate formation suggests the absence of nickel.

Visualizations
Chemical Reaction Pathway
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Reactants

Products
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Caption: Formation of the Nickel-Dimethylglyoxime Complex.

Experimental Workflow for Qualitative Analysis of Nickel
in a Solution
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Caption: Workflow for Nickel Detection in Solutions.
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Logical Relationships in a Qualitative Inorganic Analysis
Scheme

Unknown Sample
(Mixture of Cations)

Group Separation
(e.g., precipitation with HCl, H₂S)

Group III Cations
(contains Ni²⁺, Co²⁺, Fe³⁺, etc.)

Separate Fe³⁺
(e.g., as Fe(OH)₃)

Solution with Ni²⁺, Co²⁺

Add Dimethylglyoxime
(in ammoniacal buffer)

Red Precipitate
([Ni(dmgH)₂]) Solution with Co²⁺ complex
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Caption: Nickel Separation in Qualitative Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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